Cas no 59079-87-7 (4'-Fluoro-4-(trifluoromethyl)biphenyl)

• Product Name: 4'-Fluoro-4-(trifluoromethyl)biphenyl
• CAS No: 59079-87-7
• MF: C₁₃H₈F₄
• MW: 240.196237564087
• CID: 2856002
• PubChem ID: 11680302
• Update Time: 2025-05-24

4'-Fluoro-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-4-(trifluoromethyl)biphenyl
• 4-Fluoro-4'-(trifluoromethyl)-1,1'-biphenyl
• VBYPCJIAVPFBDO-UHFFFAOYSA-N
• 59079-87-7
• 4-fluoro-4'-(trifluoromethyl)biphenyl
• SCHEMBL7940597
• HS-6107

• Inchi： 1S/C13H8F4/c14-12-7-3-10(4-8-12)9-1-5-11(6-2-9)13(15,16)17/h1-8H
• InChI Key： VBYPCJIAVPFBDO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=CC=1)F)(F)F

Computed Properties

• Exact Mass: 240.05621290Da
• Monoisotopic Mass: 240.05621290Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Fluoro-4-(trifluoromethyl)biphenyl

4'-Fluoro-4-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

4'-Fluoro-4-(trifluoromethyl)biphenyl, also known by its CAS number 59079-87-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its biphenyl structure, with a fluorine atom at the 4' position and a trifluoromethyl group at the 4 position of the biphenyl ring system. The unique combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical applications.

The synthesis of 4'-fluoro-4-(trifluoromethyl)biphenyl typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura couplings, to construct the biphenyl framework with high fidelity. The introduction of fluorine and trifluoromethyl groups is often achieved through electrophilic aromatic substitution or directed metallation strategies, depending on the specific requirements of the synthesis.

In terms of applications, 4'-fluoro-4-(trifluoromethyl)biphenyl has found utility in the development of advanced materials. Its electron-withdrawing substituents make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into conjugated polymer systems can significantly enhance charge transport properties, leading to improved device performance. Additionally, its fluorinated groups contribute to thermal stability and resistance to environmental degradation, which are critical factors in industrial applications.

The pharmaceutical industry has also benefited from the unique properties of 4'-fluoro-4-(trifluoromethyl)biphenyl. This compound serves as a versatile scaffold for drug design, particularly in the development of kinase inhibitors and other bioactive molecules. Its ability to modulate protein-ligand interactions through fine-tuned electronic effects has been leveraged in several drug discovery programs. Recent research highlights its potential as a lead compound for treating various diseases, including cancer and inflammatory disorders.

From an environmental perspective, the stability and persistence of 4'-fluoro-4-(trifluoromethyl)biphenyl in different ecosystems have been subjects of recent investigations. Studies indicate that while this compound exhibits resistance to microbial degradation due to its highly fluorinated structure, it does not pose significant risks to aquatic or terrestrial organisms under normal usage conditions. These findings underscore the importance of responsible handling and disposal practices when working with this material.

In conclusion, 4'-fluoro-4-(trifluoromethyl)biphenyl stands out as a multifaceted organic compound with diverse applications across multiple disciplines. Its synthesis continues to evolve with advancements in catalytic methodologies, while its applications in materials science and pharmaceutical research highlight its versatility. As ongoing studies further elucidate its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.